N-(2,3-dichlorophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide
Overview
Description
N-(2,3-dichlorophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide is a chemical compound that is commonly used in scientific research. It is a piperazine derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2,3-dichlorophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide is not fully understood. However, it has been shown to act as an antioxidant and to inhibit the activity of certain enzymes involved in oxidative stress. It has also been shown to modulate the levels of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties, and to inhibit the activity of certain enzymes involved in oxidative stress. It has also been shown to modulate the levels of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,3-dichlorophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide in lab experiments include its ability to modulate neurotransmitter levels, its antioxidant properties, and its ability to inhibit the activity of certain enzymes involved in oxidative stress. However, its limitations include its unknown mechanism of action and the need for further research to fully understand its effects.
Future Directions
There are several future directions for research involving N-(2,3-dichlorophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide. These include further investigation into its mechanism of action, its effects on cellular function, and its potential as a therapeutic agent for various diseases. Additionally, research could be conducted to explore the potential use of this compound in combination with other drugs or therapies.
Scientific Research Applications
N-(2,3-dichlorophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide is commonly used in scientific research as a tool to study various biological processes. It has been shown to have effects on the central nervous system, including the modulation of serotonin and dopamine levels. It has also been used to study the effects of oxidative stress on cellular function.
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-4-(4-hydroxyphenyl)piperazine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2N3OS/c18-14-2-1-3-15(16(14)19)20-17(24)22-10-8-21(9-11-22)12-4-6-13(23)7-5-12/h1-7,23H,8-11H2,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLOSOUKXNSKYHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)O)C(=S)NC3=C(C(=CC=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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